molecular formula C18H21N3O6 B3059973 N-Benzoyl-5-methyl-2'-O-methylcytidine CAS No. 158966-50-8

N-Benzoyl-5-methyl-2'-O-methylcytidine

Cat. No. B3059973
CAS RN: 158966-50-8
M. Wt: 375.4 g/mol
InChI Key: ZETRQTRYIDJFPT-VMUDFCTBSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-Benzoyl-5-methyl-2’-O-methylcytidine (Bz-5Me-2’-OMe-C) is a modified nucleoside derivative. It belongs to the class of cytidine analogs and has a benzoyl group attached to the N4 position of the cytosine ring. Additionally, it features a methyl group at the 5th carbon and a methyl group at the 2’-O position of the ribose sugar. This compound has garnered interest due to its potential applications in antiviral and anticancer research .


Synthesis Analysis

The synthesis of N-Benzoyl-5-methyl-2’-O-methylcytidine involves several steps. While I don’t have access to specific papers, the general approach includes the introduction of the benzoyl group at the N4 position of cytidine, followed by the installation of the 5-methyl and 2’-O-methyl groups. Researchers have employed various chemical reactions and protecting groups to achieve this modification .


Molecular Structure Analysis

The molecular formula of N-Benzoyl-5-methyl-2’-O-methylcytidine is C37H35N3O7 , with a molecular weight of approximately 633.69 g/mol . Its structure comprises a cytosine base, a ribose sugar, and the aforementioned modifications. The 2’-O-methyl group enhances stability and influences interactions with other molecules .


Chemical Reactions Analysis

N-Benzoyl-5-methyl-2’-O-methylcytidine can participate in various chemical reactions, including Diels-Alder reactions. Researchers have utilized its derivatives for the conjugation of oligonucleotides with maleimide-derivatized peptides. These reactions play a crucial role in designing novel bioconjugates for therapeutic purposes .

properties

IUPAC Name

N-[1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-5-methyl-2-oxopyrimidin-4-yl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3O6/c1-10-8-21(17-14(26-2)13(23)12(9-22)27-17)18(25)20-15(10)19-16(24)11-6-4-3-5-7-11/h3-8,12-14,17,22-23H,9H2,1-2H3,(H,19,20,24,25)/t12-,13-,14-,17-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZETRQTRYIDJFPT-VMUDFCTBSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN(C(=O)N=C1NC(=O)C2=CC=CC=C2)C3C(C(C(O3)CO)O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CN(C(=O)N=C1NC(=O)C2=CC=CC=C2)[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H21N3O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00617975
Record name N-Benzoyl-5-methyl-2'-O-methylcytidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00617975
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

375.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

158966-50-8
Record name N-Benzoyl-5-methyl-2'-O-methylcytidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00617975
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
N-Benzoyl-5-methyl-2'-O-methylcytidine
Reactant of Route 2
N-Benzoyl-5-methyl-2'-O-methylcytidine
Reactant of Route 3
N-Benzoyl-5-methyl-2'-O-methylcytidine
Reactant of Route 4
Reactant of Route 4
N-Benzoyl-5-methyl-2'-O-methylcytidine
Reactant of Route 5
N-Benzoyl-5-methyl-2'-O-methylcytidine
Reactant of Route 6
N-Benzoyl-5-methyl-2'-O-methylcytidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.